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Compound of Interest

Compound Name: Disulfoton

Cat. No.: B1670778

For researchers, scientists, and drug development professionals, the safe handling and
disposal of Disulfoton, an organophosphate insecticide, is paramount due to its high toxicity.
Strict adherence to safety protocols is essential to prevent exposure and environmental
contamination. This document provides comprehensive guidance on personal protective
equipment (PPE), operational procedures, and disposal plans for Disulfoton.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Disulfoton to minimize exposure

through inhalation, skin contact, and ingestion.[1][2][3] The following table summarizes the
required PPE.
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. Specifications and
Body Part Required PPE .
Recommendations

Unlined, elbow-length gloves
made of nitrile, butyl, or
) ) neoprene are recommended.
Hands Chemical-resistant gloves
[4] Never use leather or cotton
gloves as they can absorb the

chemical.[4]

Wear a clean, dry protective
suit that covers the entire body
from wrists to ankles.[4] For
highly toxic chemicals like

Body Chemical-resistant suit or Disulfoton (Category I), a

coveralls chemical-resistant suit is

essential.[4] A chemical-
resistant apron should be worn
when mixing, loading, or

cleaning equipment.[4][5]

Use snug-fitting, non-fogging
goggles or a full-face
] respirator.[4] For situations
Eyes and Face Goggles and face shield ] - ]
with a high risk of splashing, a
face shield should be worn in

addition to goggles.[4]

An organic vapor respirator
with a particulate pre-filter is
necessary, especially when

Respiratory NIOSH-approved respirator there is a risk of inhalation.
Always use a respirator when
mixing or handling

concentrates.[4]

Quantitative Data Summary
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The following table presents key quantitative data for Disulfoton, essential for risk assessment

and safe handling.

Property Value Reference

Male: 52 mg/kg, Female: 14
Oral LD50 (Rat)
mg/kg

) Male: approx. 1000 mg/kg,
Dermal LD50 (Rabbit)
Female: > 1000 mg/kg

Boiling Point 270to 271°F at 1.5 mmHg [1]
Melting Point > -13°F [1]
Vapor Pressure 0.00018 mmHg at 68°F [1]
Specific Gravity 1.144 (Denser than water) [1]
Water Solubility 0.003% at 73°F [1]
Flash Point > 180°F [1]

Experimental Protocol: Safe Handling of Disulfoton

This protocol outlines the step-by-step procedure for safely handling Disulfoton in a laboratory

setting.
1. Preparation and Precautionary Measures:

o Ensure all necessary PPE is available, inspected for integrity, and worn correctly before
entering the designated handling area.

 Verify that an eyewash station and safety shower are readily accessible and operational.[2]

» Prepare all necessary equipment and reagents before handling Disulfoton to minimize
movement and potential for spills.

» Work in a well-ventilated area, preferably within a chemical fume hood.

2. Handling and Experimental Procedure:
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Carefully measure and dispense Disulfoton, avoiding the generation of dust or aerosols.
Keep all containers with Disulfoton tightly sealed when not in use.
If dilution is required, add Disulfoton to the diluent slowly while stirring to avoid splashing.

Clean any contaminated surfaces immediately with a suitable decontamination solution (e.g.,
detergent and water), followed by a rinse.

. Spill and Emergency Procedures:
In case of a spill:
o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent material such as dry earth,
sand, or vermiculite.[1]

o Collect the absorbed material into a labeled, sealable container for hazardous waste
disposal.[1]

o Decontaminate the spill area thoroughly.

In case of personal exposure:

[e]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes.[1] Remove contaminated clothing.

o Eye Contact: Flush eyes with lukewarm water for at least 15 minutes.[1]
o Inhalation: Move to fresh air immediately.[1]

o Ingestion: Seek immediate medical attention. Do not induce vomiting unless instructed by
a medical professional.

o In all cases of exposure, seek immediate medical attention and provide the Safety Data
Sheet (SDS) to the medical personnel.
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4. Waste Disposal:

 All Disulfoton waste, including empty containers and contaminated materials, must be
treated as hazardous waste.

e The preferred methods of disposal are incineration in a hazardous waste incinerator or
alkaline hydrolysis.[6]

o Empty containers must be triple-rinsed, with the rinsate collected as hazardous waste,
before they can be considered for disposal.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Disulfoton Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Disulfoton, from
preparation to disposal.
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Caption: Logical workflow for the safe handling of Disulfoton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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